![molecular formula C9H24Sn2 B14677934 1,3-Bis(trimethylstannyl)propane CAS No. 35434-81-2](/img/structure/B14677934.png)
1,3-Bis(trimethylstannyl)propane
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Overview
Description
1,3-Bis(trimethylstannyl)propane is an organotin compound with the molecular formula C9H24Sn2. It is characterized by the presence of two trimethylstannyl groups attached to a propane backbone.
Preparation Methods
Synthetic Routes and Reaction Conditions: 1,3-Bis(trimethylstannyl)propane can be synthesized through the reaction of trimethyltin chloride with 1,3-dilithiopropane. The reaction typically occurs in an inert atmosphere to prevent oxidation and is carried out at low temperatures to ensure the stability of the intermediate compounds .
Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves the use of organotin reagents and controlled reaction conditions to achieve high yields and purity. The process may involve multiple purification steps, including distillation and recrystallization .
Chemical Reactions Analysis
Types of Reactions: 1,3-Bis(trimethylstannyl)propane undergoes various types of chemical reactions, including:
Substitution Reactions: The trimethylstannyl groups can be replaced by other functional groups through nucleophilic substitution reactions.
Oxidation and Reduction: The compound can participate in redox reactions, where the tin atoms undergo changes in their oxidation states.
Common Reagents and Conditions:
Substitution Reactions: Common reagents include halides and nucleophiles such as Grignard reagents.
Oxidation: Oxidizing agents like hydrogen peroxide or halogens can be used.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often employed.
Major Products Formed:
Substitution Reactions: Products typically include organotin compounds with different functional groups.
Oxidation and Reduction: Products can vary depending on the specific reagents and conditions used, but may include tin oxides or reduced organotin species.
Scientific Research Applications
1,3-Bis(trimethylstannyl)propane has several applications in scientific research:
Chemistry: It is used as a precursor in the synthesis of other organotin compounds and as a reagent in various organic transformations.
Biology and Medicine: Organotin compounds, including this compound, are studied for their potential biological activities, including antimicrobial and anticancer properties.
Mechanism of Action
The mechanism by which 1,3-Bis(trimethylstannyl)propane exerts its effects involves the interaction of the tin atoms with various molecular targets. The trimethylstannyl groups can act as nucleophiles, participating in substitution reactions with electrophilic centers in other molecules. This reactivity is influenced by the electronic properties of the tin atoms and the surrounding chemical environment .
Comparison with Similar Compounds
1,3-Bis(trimethylsilyloxy)propane: Similar in structure but contains silicon instead of tin.
2-Methylene-1,3-bis(trimethylstannyl)propane: A related compound with a methylene group at the 2-position
Uniqueness: 1,3-Bis(trimethylstannyl)propane is unique due to the presence of two trimethylstannyl groups, which impart distinct reactivity and properties compared to similar compounds. Its ability to participate in a wide range of chemical reactions makes it a valuable reagent in synthetic chemistry .
Properties
CAS No. |
35434-81-2 |
---|---|
Molecular Formula |
C9H24Sn2 |
Molecular Weight |
369.71 g/mol |
IUPAC Name |
trimethyl(3-trimethylstannylpropyl)stannane |
InChI |
InChI=1S/C3H6.6CH3.2Sn/c1-3-2;;;;;;;;/h1-3H2;6*1H3;; |
InChI Key |
JIVXOVKFQCJKAK-UHFFFAOYSA-N |
Canonical SMILES |
C[Sn](C)(C)CCC[Sn](C)(C)C |
Origin of Product |
United States |
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